(R)-tert-butyl 3,4-dimethylpiperazine-1-carboxylate
Cat. No. B8556350
M. Wt: 214.30 g/mol
InChI Key: IRQAVHKOEKPMFB-SECBINFHSA-N
Attention: For research use only. Not for human or veterinary use.
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[C:1]([CH3:2])([CH3:3])([CH3:4])[O:5][C:6](=[O:7])[N:8]1[CH2:9][CH:10]([CH3:14])[NH:11][CH2:12][CH2:13]1.[CH3:15][OH:16].[CH3:17][C:18](=[O:19])[OH:20]>>[C:1]([CH3:2])([CH3:3])([CH3:4])[O:5][C:6](=[O:7])[N:8]1[CH2:9][CH:10]([CH3:14])[N:11]([CH3:15])[CH2:12][CH2:13]1
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reactant
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CC1CN(C(=O)OC(C)(C)C)CCN1
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reactant
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CO
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CC(=O)O
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product
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CC1CN(C(=O)OC(C)(C)C)CCN1C
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
Procedure details
Quantity
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Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[C:1]([CH3:2])([CH3:3])([CH3:4])[O:5][C:6](=[O:7])[N:8]1[CH2:9][CH:10]([CH3:14])[NH:11][CH2:12][CH2:13]1.[CH3:15][OH:16].[CH3:17][C:18](=[O:19])[OH:20]>>[C:1]([CH3:2])([CH3:3])([CH3:4])[O:5][C:6](=[O:7])[N:8]1[CH2:9][CH:10]([CH3:14])[N:11]([CH3:15])[CH2:12][CH2:13]1
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reactant
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Smiles
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CC1CN(C(=O)OC(C)(C)C)CCN1
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reactant
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Smiles
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CO
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reactant
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Smiles
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CC(=O)O
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Name
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product
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Smiles
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CC1CN(C(=O)OC(C)(C)C)CCN1C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[C:1]([CH3:2])([CH3:3])([CH3:4])[O:5][C:6](=[O:7])[N:8]1[CH2:9][CH:10]([CH3:14])[NH:11][CH2:12][CH2:13]1.[CH3:15][OH:16].[CH3:17][C:18](=[O:19])[OH:20]>>[C:1]([CH3:2])([CH3:3])([CH3:4])[O:5][C:6](=[O:7])[N:8]1[CH2:9][CH:10]([CH3:14])[N:11]([CH3:15])[CH2:12][CH2:13]1
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Name
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reactant
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Smiles
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CC1CN(C(=O)OC(C)(C)C)CCN1
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reactant
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Smiles
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CO
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reactant
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Smiles
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CC(=O)O
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Product
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Name
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Type
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product
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Smiles
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CC1CN(C(=O)OC(C)(C)C)CCN1C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
